N-(1-{[(4-methoxyphenyl)amino]carbonyl}-2-methylpropyl)benzamide

• IUPAC Name: N-[1-(4-methoxyanilino)-3-methyl-1-oxobutan-2-yl]benzamide
• InChI: InChI=1S/C19H22N2O3/c1-13(2)17(21-18(22)14-7-5-4-6-8-14)19(23)20-15-9-11-16(24-3)12-10-15/h4-13,17H,1-3H3,(H,20,23)(H,21,22)
• InChI Key: YSCUVMZQMPFKMA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C(=O)NC1=CC=C(C=C1)OC)NC(=O)C2=CC=CC=C2
• Molecular Formula: C19H22N2O3
• Molecular Weight: 326.4 g/mol

Description

N-(1-{[(4-methoxyphenyl)amino]carbonyl}-2-methylpropyl)benzamide, also known as ML277, is a small molecule that has shown promising results in the field of scientific research. It is a potent and selective activator of the KATP channel, which plays a crucial role in regulating insulin secretion in pancreatic beta cells.

Mechanism of Action

N-(1-{[(4-methoxyphenyl)amino]carbonyl}-2-methylpropyl)benzamide activates the KATP channel by binding to a specific site on the channel protein. This leads to the opening of the channel, which allows the flow of potassium ions out of the cell. This results in the hyperpolarization of the cell membrane, which leads to the closure of voltage-gated calcium channels and a decrease in calcium influx. The decrease in calcium influx ultimately leads to a decrease in insulin secretion.
Biochemical and Physiological Effects:
N-(1-{[(4-methoxyphenyl)amino]carbonyl}-2-methylpropyl)benzamide has been shown to have several biochemical and physiological effects. It enhances insulin secretion in pancreatic beta cells, improves glucose tolerance, and reduces blood glucose levels in animal models of diabetes. N-(1-{[(4-methoxyphenyl)amino]carbonyl}-2-methylpropyl)benzamide has also been shown to have a neuroprotective effect in animal models of Parkinson's disease. In addition, N-(1-{[(4-methoxyphenyl)amino]carbonyl}-2-methylpropyl)benzamide has been shown to have an anti-inflammatory effect in animal models of inflammatory bowel disease.

Advantages and Limitations for Lab Experiments

N-(1-{[(4-methoxyphenyl)amino]carbonyl}-2-methylpropyl)benzamide has several advantages for lab experiments. It is a potent and selective activator of the KATP channel, which makes it a valuable tool compound for studying the role of the channel in insulin secretion and glucose homeostasis. N-(1-{[(4-methoxyphenyl)amino]carbonyl}-2-methylpropyl)benzamide has also been shown to have low toxicity and good pharmacokinetic properties in animal models. However, N-(1-{[(4-methoxyphenyl)amino]carbonyl}-2-methylpropyl)benzamide has some limitations for lab experiments. It is a small molecule that may have off-target effects, and its mechanism of action may not be fully understood.

Future Directions

There are several future directions for the research on N-(1-{[(4-methoxyphenyl)amino]carbonyl}-2-methylpropyl)benzamide. One direction is to further investigate its therapeutic potential in diabetes. N-(1-{[(4-methoxyphenyl)amino]carbonyl}-2-methylpropyl)benzamide could be developed into a drug for the treatment of diabetes, either alone or in combination with other drugs. Another direction is to study its potential therapeutic applications in other diseases, such as Parkinson's disease and inflammatory bowel disease. Finally, further studies are needed to fully understand the mechanism of action of N-(1-{[(4-methoxyphenyl)amino]carbonyl}-2-methylpropyl)benzamide and its potential off-target effects.

Scientific Research Applications

N-(1-{[(4-methoxyphenyl)amino]carbonyl}-2-methylpropyl)benzamide has been extensively studied for its potential therapeutic applications in diabetes. It has been shown to enhance insulin secretion in pancreatic beta cells by activating the KATP channel. N-(1-{[(4-methoxyphenyl)amino]carbonyl}-2-methylpropyl)benzamide has also been shown to improve glucose tolerance and reduce blood glucose levels in animal models of diabetes. In addition, N-(1-{[(4-methoxyphenyl)amino]carbonyl}-2-methylpropyl)benzamide has been used as a tool compound to study the role of the KATP channel in insulin secretion and glucose homeostasis.